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Compound of Interest

Compound Name: 2-Piperidinonicotinic acid

Cat. No.: B1351087

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Piperidinonicotinic acid, with CAS number 78253-61-9, is a heterocyclic compound
incorporating both a piperidine and a pyridinecarboxylic acid moiety. This document provides a
summary of the currently available technical information for this compound. It is important to
note that, despite its availability as a research chemical, in-depth studies on its biological
activity, mechanism of action, and detailed experimental protocols are not extensively reported
in publicly accessible scientific literature. This guide, therefore, collates the existing
physicochemical data and provides a general context based on its structural components.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-Piperidinonicotinic acid are
summarized below. These data are compiled from various chemical suppliers and databases.
Experimental values for properties such as boiling point and solubility are not consistently
available, with some values being computationally predicted.
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Property Value Source(s)

CAS Number 78253-61-9 (1213141516178l
Molecular Formula C11H14N202 516171

Molecular Weight 206.24 g/mol [2][8]

2-(piperidin-1-yl)pyridine-3-
IUPAC Name (Pip ] ] yhpy [7]
carboxylic acid

2-Piperidinonicotinic acid, 2-
Synonyms .. o [7]
(Piperidin-1-yl)nicotinic acid

Appearance Pale yellow solid
Melting Point 102-104 °C
B ) ~392.1 °C at 760 mmHg

Boiling Point )
(Predicted)

Purity Typically 297% [5]
YNZJIMDTAFCBGO-

InChl Key [5]

UHFFFAOYSA-N

Computed Molecular Descriptors

Computationally derived properties provide insights into the molecule's potential behavior in
biological systems. These values are calculated using various predictive models.
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Descriptor Value Source(s)
XLogP3-AA 1.7 [7]
Hydrogen Bond Donor Count 1 [7]
Hydrogen Bond Acceptor

C)(;untgJ p : vl
Rotatable Bond Count 2 [7]
Topological Polar Surface Area  53.4 A2 [7]

Heavy Atom Count 15 [7]

Formal Charge 0 [7]

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
2-Piperidinonicotinic acid is associated with the following hazards:

Hazard Statement Description Source(s)
H315 Causes skin irritation [7]
H319 Causes serious eye irritation [7]
H335 May cause respiratory irritation  [7]

Standard laboratory safety protocols should be followed when handling this compound,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat. Work should be conducted in a well-ventilated area.

Synthesis

A specific, detailed, and validated experimental protocol for the synthesis of 2-
Piperidinonicotinic acid (CAS 78253-61-9) is not readily available in peer-reviewed literature.
However, a general synthetic approach for similar 2-aminonicotinic acid derivatives involves the
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nucleophilic substitution of a leaving group (such as a halogen) at the 2-position of the pyridine

ring with an amine.

Logical Workflow for a Potential Synthesis

Below is a conceptual workflow for a possible synthesis of 2-Piperidinonicotinic acid. This is
a theoretical pathway and has not been experimentally verified from available literature.

Conceptual Synthesis of 2-Piperidinonicotinic Acid

2-Chloronicotinic Acid Piperidine

Nucleophilic Aromatic Substitutiob

2-Piperidinonicotinic Acid

Potential Research Areas for 2-Piperidinonicotinic Acid

2-Piperidinonicotinic Acid

Metabolic Disease Research
(e.g., lipid metabolism)

Anti-inflammatory Properties

CNS Receptor Modulation Antimicrobial Activity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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